molecular formula C27H37N5O2S B1150138 NVS-CECR2-1

NVS-CECR2-1

Cat. No. B1150138
M. Wt: 495.686
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Description

NVS-CECR2-1, also known NVS-1, is a highly potent and selective CECR2 inhibitor that has been developed in collaboration with Novartis. This compound binds to CECR2 with high affinity: IC50 = 0.047 µM in Alpha screen, KD = 0.080 µM in ITC, and demonstrates no cross reactivity in a BRD panel (48 targets). In the FRAP assay at 0.1 µM. This compound shows robust activity in cells due to its slow off-rate, but no acute toxicity. This compound is poorly soluble but due to its high potency it may be safely used at low concentrations in cell biology applications. The structurally related NVS-CECR2-C is a suitable control compound that is inactive against CECR2.

Scientific Research Applications

Anticancer Potential of NVS-CECR2-1

  • Cytotoxic Activity Against Cancer Cells : this compound, a bromodomain (BRD) inhibitor targeting the cat eye syndrome chromosome region, candidate 2 (CECR2), shows cytotoxic activity against various human cancer cells. Particularly, it kills SW48 colon cancer cells by inducing apoptosis. This study indicates the potential of this compound as an anticancer therapeutic agent (Park et al., 2020).

Nanomedicine and Nanovesicle Applications

  • Advancements in Non-Viral Nanovectors (NV) : Biomedical research focuses on developing efficient NVs for improving standard therapies, particularly in treating pathologies like cancer and microbial infections. Peptides play a key role in these nanomedicines, offering guidance for personalized treatments (Del Genio et al., 2022).
  • Cell-Derived Nanovesicles for Regenerative Medicine : Cell-derived nanovesicles (NVs) are proposed as a scalable, efficient, and cost-effective alternative to extracellular vesicles (EVs) in regenerative medicine. NVs share similar functional properties with EVs, indicating their potential in therapeutic delivery (Ilahibaks et al., 2019).

Nitrogen-Vacancy (NV) Centers in Diamond

  • Quantum Technologies and Nanotechnologies : NV color centers in diamond play a significant role in quantum metrology, information processing, communications, biological imaging, and sub-diffraction limit imaging. Despite extensive research, many aspects of NV centers are still under investigation (Doherty et al., 2013).

Other Relevant Research

  • N-Versions Programming (NVP) in Software Engineering : The concept of NVP, referring to independent creation of multiple versions of software to enhance reliability, although not directly related to this compound, provides insights into parallel development processes in other scientific fields (Lyu & He, 1993).

properties

Molecular Formula

C27H37N5O2S

Molecular Weight

495.686

SMILES

CC1(C)CC(N2C=CC3=C2C=CC(C4=CC(NC5CC5)=NC(S(=O)(CCC)=O)=N4)=C3)CC(C)(C)N1

Appearance

Solid powder

synonyms

NVS-CECR2-1;  NVS-1;  NVS1;  NVS-1.; N-cyclopropyl-2-(propylsulfonyl)-6-(1-(2,2,6,6-tetramethylpiperidin-4-yl)-1H-indol-5-yl)pyrimidin-4-amine

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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